Cas no 1019501-57-5 (4-[(4-cyanophenyl)sulfanyl]benzoic acid)

• Product Name: 4-[(4-cyanophenyl)sulfanyl]benzoic acid
• CAS No: 1019501-57-5
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 5527888
• Update Time: 2025-10-21

4-[(4-cyanophenyl)sulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-cyanophenyl)sulfanyl]benzoic acid

• Inchi： 1S/C14H9NO2S/c15-9-10-1-5-12(6-2-10)18-13-7-3-11(4-8-13)14(16)17/h1-8H,(H,16,17)
• InChI Key： HAVREHLLNXBABV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC2=CC=C(C#N)C=C2)C=C1

Additional information on 4-[(4-cyanophenyl)sulfanyl]benzoic acid

Professional Introduction to 4-[(4-cyanophenyl)sulfanyl]benzoic Acid (CAS No. 1019501-57-5)

4-[(4-cyanophenyl)sulfanyl]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1019501-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzoic acid core substituted with a 4-cyanophenylsulfanyl group, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and therapeutic development.

The molecular structure of 4-[(4-cyanophenyl)sulfanyl]benzoic acid consists of a benzene ring linked to a carboxylic acid group and a sulfur-containing substituent attached to a cyanophenyl moiety. This configuration imparts distinct electronic and steric characteristics, which are critical for its interaction with biological targets. The presence of both the cyano and sulfanyl groups enhances the compound's potential to act as an intermediate in the synthesis of more complex pharmacophores, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoic acid derivatives, particularly those incorporating sulfur-containing groups. The sulfanyl moiety, in particular, has been shown to influence the binding affinity and selectivity of compounds towards various enzymes and receptors. Studies have demonstrated that such modifications can lead to improved solubility, bioavailability, and metabolic stability, which are essential factors for the development of effective therapeutic agents.

4-[(4-cyanophenyl)sulfanyl]benzoic acid has been investigated in several contexts, including its potential role as an anti-inflammatory agent. Research indicates that the compound may modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, 4-[(4-cyanophenyl)sulfanyl]benzoic acid could potentially alleviate symptoms associated with chronic inflammatory conditions.

In addition to its anti-inflammatory potential, preliminary studies have also explored the antimicrobial properties of this compound. The unique structural features of 4-[(4-cyanophenyl)sulfanyl]benzoic acid may enable it to disrupt bacterial cell membranes or interfere with essential metabolic processes, thereby exhibiting activity against a range of pathogens. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 4-[(4-cyanophenyl)sulfanyl]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic profile of 4-[(4-cyanophenyl)sulfanyl]benzoic acid is another critical aspect that has been studied extensively. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.

In conclusion, 4-[(4-cyanophenyl)sulfanyl]benzoic acid (CAS No. 1019501-57-5) represents a promising entity in the realm of drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological effects, this compound holds significant potential for contributing to advancements in medicinal chemistry and patient care.